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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B15592645 Get Quote

Introduction

Isomaltotetraose is a non-digestible oligosaccharide belonging to the isomalto-

oligosaccharide (IMO) family. It consists of four glucose units linked primarily by α-1,6

glycosidic bonds. Isomaltotetraose and other IMOs are utilized in the food industry as

functional ingredients, valued for their prebiotic properties and low-caloric sweetness. This

technical guide provides a comprehensive overview of the available safety and toxicity data for

Isomaltotetraose, primarily derived from studies on IMO mixtures, for researchers, scientists,

and drug development professionals. The safety of Isomaltotetraose is largely inferred from

the extensive toxicological evaluation of IMO preparations in which it is a key component.

These IMO mixtures have been granted Generally Recognized as Safe (GRAS) status by the

U.S. Food and Drug Administration (FDA) and have undergone safety assessments by other

international regulatory bodies.[1][2]
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Property Value Reference

Chemical Name

O-α-D-glucopyranosyl-(1,6)-O-

α-D-glucopyranosyl-(1,6)-O-α-

D-glucopyranosyl-(1,6)-D-

glucose

[3]

CAS Number 35997-20-7 [3]

Molecular Formula C24H42O21 [3]

Molecular Weight 666.58 g/mol [4]

Absorption, Distribution, Metabolism, and Excretion
(ADME)
Isomaltotetraose, as a component of IMO mixtures, is considered to be partially digestible by

human intestinal enzymes.[5][6] The α-1,6 glycosidic linkages are more resistant to hydrolysis

by mammalian amylases and brush border enzymes compared to the α-1,4 linkages found in

starch and maltodextrins.[6]

Undigested Isomaltotetraose reaches the colon, where it is readily fermented by the gut

microbiota, particularly Bifidobacteria and Lactobacilli.[4][7][8] This fermentation process leads

to the production of short-chain fatty acids (SCFAs) such as acetate, propionate, and butyrate,

which are absorbed by the host and contribute to gut health.[8][9]

The metabolism of IMOs, including Isomaltotetraose, has been studied in humans and is

considered to be well-tolerated.[10]
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Start: Acute Oral Toxicity Study

Animal Selection
(e.g., Wistar Rats)

Single Oral Gavage Dosing
(Graded Doses of IMO Mixture)

Observation Period (14 days)
- Clinical signs

- Mortality
- Body weight

Gross Necropsy
(at end of observation period)

Data Analysis
- LD50 determination

- Identification of toxic effects

End: Conclusion on Acute Toxicity
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Start: Subchronic/Chronic Toxicity Study

Animal Selection and Acclimation
(e.g., Rats)

Repeated Dosing
(e.g., in diet or drinking water for 90 days/1 year)

In-Life Monitoring
- Clinical observations

- Body weight and food consumption
- Hematology and clinical chemistry

Terminal Procedures
- Organ weights

- Gross pathology
- Histopathology

Data Analysis
- Statistical analysis of all parameters

- Determination of NOAEL

End: Conclusion on Subchronic/Chronic Toxicity
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Start: Ames Test (Bacterial Reverse Mutation Assay)

Selection of Tester Strains
(e.g., Salmonella typhimurium with histidine mutation)

Exposure to IMO Mixture
- With and without metabolic activation (S9 mix)

- Multiple concentrations

Incubation
(Allows for bacterial growth and mutation)

Counting of Revertant Colonies
(Compared to negative and positive controls)

Data Analysis
- Assessment of a dose-related increase in revertants

End: Conclusion on Mutagenic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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